Cancer Immunotherapy
  • Nafamostat Mesylate
    Nafamostat Mesylate
    • Cat. No.:
    • B000724
    • CAS No.:
    • 82956-11-4
    • Molecular Formula:
    • C21H25N5O8S2
    • Molecular Weight:
    • 539.6 g/mol
    Description
    Nafamostat Mesylate is the mesylate salt form of nafamostat, a broad-spectrum, synthetic serine protease inhibitor, with anticoagulant, anti-inflammatory, mucus clearing, and potential antiviral activities. Upon...
    - +
  • Imatinib
    Imatinib
    • Cat. No.:
    • B000729
    • CAS No.:
    • 152459-95-5
    • Molecular Formula:
    • C29H31N7O
    • Molecular Weight:
    • 493.6 g/mol
    Description
    Imatinib is a Kinase Inhibitor. The mechanism of action of imatinib is as a Bcr-Abl Tyrosine Kinase Inhibitor, and Cytochrome P450 3A4 Inhibitor, and Cytochrome P450 2D6 Inhibitor.
    Imatinib is specific tyrosine kinase receptor inhibitor that is used in the therapy of Philadelphia chromosome-positive chronic myelogenous leukemia (CML) and gastrointestinal stromal tumors (GIST), both of which are marked by an abnormal, constitutively expressed tyrosine kinase that causes unregulated cell growth. Imatinib therapy is associated with transient elevations in serum aminotransferase levels and rare instances of clinically apparent acute liver injury which can be severe and sometimes fatal. It can also cause reactivation of hepatitis B.
    Imatinib is an antineoplastic agent that inhibits the Bcr-Abl fusion protein tyrosine kinase, an abnormal enzyme produced by chronic myeloid leukemia cells that contain the Philadelphia chromosome. Imatinib also inhibits the receptor tyrosine kinases for platelet-derived growth factor (PDGF) and stem cell factor (SCF)/c-kit;  the SCF/c-kit receptor tyrosine kinase is activated in gastrointestinal stromal tumor (GIST). This agent inhibits proliferation and induces apoptosis in cells that overexpress these oncoproteins.
    IMATINIB is a small molecule drug with a maximum clinical trial phase of IV (across all indications) that was first approved in 2001 and is indicated for chronic myelogenous leukemia and has 110 investigational indications.
    See also: Imatinib Mesylate (active moiety of)."> Imatinib is a benzamide obtained by formal condensation of the carboxy group of 4-[(4-methylpiperazin-1-yl)methyl]benzoic acid with the primary aromatic amino group of 4-methyl-N(3)-[4-(pyridin-3-yl)pyrimidin-2-...
    - +
  • Oxaprozin Potassium
    Oxaprozin Potassium
    • Cat. No.:
    • B066278
    • CAS No.:
    • 174064-08-5
    • Molecular Formula:
    • C18H14KNO3
    • Molecular Weight:
    • 331.4 g/mol
    Description
    Oxaprozin Potassium is the potassium salt form of oxaprozin and a member of the propionic acid group of non-steroidal anti-inflammatory drugs (NSAIDs) with anti-inflammatory, analgesic and antipyretic properties...
    - +
  • Citral
    Citral
    • Cat. No.:
    • B115418
    • CAS No.:
    • 147060-73-9
    • Molecular Formula:
    • C10H16O
    • Molecular Weight:
    • 152.23 g/mol
    Description
    Citral appears as a clear yellow colored liquid with a lemon-like odor. Less dense than water and insoluble in water. Toxic by ingestion. Used to make other chemicals.
    Geranial, also known as alpha-citral or ...
    - +
  • DBCO-acid
    DBCO-acid
    • Cat. No.:
    • B606951
    • CAS No.:
    • 1353016-70-2
    • Molecular Formula:
    • C19H15NO3
    • Molecular Weight:
    • 305.3 g/mol
    Description
    DBCO-acid is a non-activated building block and adds minimal spacer to modified molecules. In the presence of activators such as EDC or HATU, this reagent can be used to derivatize amine-containing molecules thr...
    - +
  • Tranilast sodium
    Tranilast sodium
    • Cat. No.:
    • B1139417
    • CAS No.:
    • Molecular Formula:
    • C18H16NNaO5
    • Molecular Weight:
    • 349.3 g/mol
    Description
    Tranilast is an antiallergic agent.Target: Angiotensin ReceptorTranilast has been approved in Japan and South Korea, since 1982, for the treatment of bronchial asthma, with indications for keloids and hypertroph...
    - +
  • Mogroside III-E
    Mogroside III-E
    • Cat. No.:
    • B1475301
    • CAS No.:
    • 88901-37-5
    • Molecular Formula:
    • C48H82O19
    • Molecular Weight:
    • 963.2 g/mol
    Description
    Mogroside III is a beta-D-glucoside and a mogroside. It has a role as a plant metabolite.
    Mogroside III-E has been reported in Siraitia grosvenorii with data available.
    - +
  • FEN1-IN-4
    FEN1-IN-4
    • Cat. No.:
    • B2786016
    • CAS No.:
    • 1995893-58-7
    • Molecular Formula:
    • C12H12N2O3
    • Molecular Weight:
    • 232.239
    Description
    FEN1-IN-4 is a useful research compound. Its molecular formula is C12H12N2O3 and its molecular weight is 232.239. The purity is usually 95%.
    BenchChem offers high-quality FEN1-IN-4 suitable for many researc...
    - +
  • Daptomycin
    Daptomycin
    • Cat. No.:
    • B8061660
    • CAS No.:
    • Molecular Formula:
    • C72H101N17O26
    • Molecular Weight:
    • 1620.7 g/mol
    Description
    Daptomycin is a cyclic lipopeptide antibacterial agent with a broad spectrum of activity against Gram-positive bacteria, including methicillin-susceptible and -resistant Staphylococcus aureus (MSSA/MRSA) and van...
    - +
  • Mal-PEG8-Val-Ala-PAB-SB-743921
    Mal-PEG8-Val-Ala-PAB-SB-743921
    • Cat. No.:
    • B12378851
    • CAS No.:
    • Molecular Formula:
    • C73H96ClN7O19
    • Molecular Weight:
    • 1411.0 g/mol
    Description
    Mal-PEG8-Val-Ala-PAB-SB-743921 is a useful research compound. Its molecular formula is C73H96ClN7O19 and its molecular weight is 1411.0 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Mal-PE...
    - +
BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
  • Contact
  • Address: 3281 E Guasti Rd
    Ontario, CA 91761, United States
  • Phone: (601) 213-4426
  • Email: info@benchchem.com
  • Hours: Mon.-Fri. 9:00 AM - 5:00 PM
© Copyright 2025 BenchChem. All Rights Reserved.
img